Cas no 3994-50-1 (1-Methyl-4-nitro-1H-pyrazole)

• Product Name: 1-Methyl-4-nitro-1H-pyrazole
• CAS No: 3994-50-1
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD00464261
• CID: 844722
• PubChem ID: 19895
• Update Time: 2025-06-11

1-Methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-nitro-1H-pyrazole
• 1-METHYL-4-NITROPYRAZOLE
• 1-Methyl-2-hydroxymethyl-pyrrolidin
• 1-methyl-3-hydroxymethylpyrrolidine
• 1-Methyl-4-nitropyrazol
• 3-Pyrrolidinemethanol,1-methyl
• 4-nitro-1-methylpyrazole
• methyl-1 methanol-3 pyrrolidine
• methyl-1 nitro-4 pyrazole
• 1H-Pyrazole, 1-methyl-4-nitro-
• PYRAZOLE, 1-METHYL-4-NITRO-
• CZVJIVYLYOVBRP-UHFFFAOYSA-N
• 1-Methyl-4-nitro-1H-pyrazole, AldrichCPR
• 1-methyl-4-nitro-pyrazole
• 1-Methyl-4-nitro-1H-pyrazole #
• BCP29818
• SBB019276
• BBL013865
• STK298892
• SY005889
• DS-2159
• ALBB-009786
• F8889-8426
• PB48904
• CS-W002627
• MFCD00464261
• SCHEMBL742906
• 1-Methyl-4-nitro-1H-pyrazole, radical ion(1-)
• EN300-77101
• AC-31215
• DB-014227
• 1H-Pyrazole, 1-methyl-4-nitro-, radical ion(1-)
• 82208-47-7
• Z821315474
• AKOS015922537
• 3994-50-1
• AKOS000309399
• DTXSID60192990

• MDL： MFCD00464261
• Inchi： 1S/C4H5N3O2/c1-6-3-4(2-5-6)7(8)9/h2-3H,1H3
• InChI Key： CZVJIVYLYOVBRP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 127.03800
• Monoisotopic Mass: 127.038176411 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 127.10
• XLogP3: 0.1
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.44
• Boiling Point: 244 ºC
• Flash Point: 102 ºC
• PSA: 63.64000
• LogP: 0.85150

1-Methyl-4-nitro-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-Methyl-4-nitro-1H-pyrazole

Comprehensive Overview of 1-Methyl-4-nitro-1H-pyrazole (CAS No. 3994-50-1): Properties, Applications, and Industry Insights

1-Methyl-4-nitro-1H-pyrazole (CAS No. 3994-50-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative is characterized by its unique molecular structure, combining a methyl group at the 1-position and a nitro group at the 4-position of the pyrazole ring. Its chemical formula, C₄H₅N₃O₂, reflects its potential as a versatile building block in organic synthesis.

In recent years, the demand for pyrazole-based compounds has surged due to their wide-ranging applications in drug discovery and material science. Researchers frequently search for terms like "1-Methyl-4-nitro-1H-pyrazole synthesis," "CAS 3994-50-1 applications," and "nitropyrazole derivatives," highlighting the compound's relevance in modern chemistry. The nitro functional group in this molecule enhances its reactivity, making it valuable for click chemistry and bioconjugation techniques—two hot topics in current pharmaceutical development.

The physicochemical properties of 1-Methyl-4-nitro-1H-pyrazole contribute to its utility. With a molecular weight of 127.10 g/mol, this yellow crystalline solid exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its melting point (typically 90-94°C) and stability under ambient conditions make it suitable for various laboratory-scale reactions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed for purity verification—a critical consideration for researchers investigating "high-purity 3994-50-1" or "pyrazole analytical methods."

From an industrial perspective, 1-Methyl-4-nitro-1H-pyrazole serves as a precursor for numerous biologically active molecules. Its structural motif appears in compounds with reported antimicrobial, anti-inflammatory, and anticancer properties—addressing the growing global demand for novel therapeutic agents. The compound's role in developing crop protection agents also aligns with sustainable agriculture trends, responding to searches for "green chemistry pyrazoles" and "agrochemical intermediates."

Quality control measures for CAS No. 3994-50-1 typically involve stringent specifications: ≥98% purity (by GC), limited heavy metal content, and absence of residual solvents. These parameters are crucial for researchers comparing "laboratory-grade vs. industrial-grade pyrazoles." The compound's shelf life and storage recommendations (typically 2-5 years at 2-8°C in airtight containers) are frequently queried topics among procurement specialists.

Emerging applications of 1-Methyl-4-nitro-1H-pyrazole include its use in advanced material science, particularly in the development of energetic materials and coordination polymers. These cutting-edge applications have spurred interest in "pyrazole-metal complexes" and "nitropyrazole crystallography" within academic circles. The compound's electron-withdrawing nitro group makes it particularly valuable for designing nonlinear optical materials—a rapidly growing field in photonics research.

Regulatory compliance remains a key consideration for 1-Methyl-4-nitro-1H-pyrazole manufacturers and users. While not classified as hazardous under standard protocols, proper handling with PPE (personal protective equipment) is recommended—addressing common queries about "safe handling of nitroheterocycles." The compound's REACH registration status and global harmonized system (GHS) classification are frequently updated to reflect current safety standards.

The synthesis of 1-Methyl-4-nitro-1H-pyrazole typically involves nitration reactions of methylpyrazole precursors, with modern protocols emphasizing atom economy and waste minimization—principles central to the green chemistry movement. Recent patents have disclosed improved methods for producing this compound with higher yields and lower environmental impact, responding to industry demands for "sustainable heterocycle synthesis."

Market analysts note steady growth in the pyrazole derivatives sector, with CAS 3994-50-1 maintaining consistent demand across North American, European, and Asian research markets. Pricing trends often correlate with raw material availability and regional production capacity—information frequently sought under search terms like "1-Methyl-4-nitro-1H-pyrazole market price" and "bulk pyrazole suppliers."

Future research directions for 1-Methyl-4-nitro-1H-pyrazole may explore its potential in biomedical imaging and drug delivery systems, particularly given the nitro group's redox activity. These developments align with increasing interest in "theranostic agents" and "smart drug formulations" within the pharmaceutical industry. The compound's versatility ensures its continued relevance as scientists address global challenges in healthcare and sustainable technology.